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Introduction

Polychlorinated biphenyls (PCBs) are persistent organic pollutants that are widely distributed in
the environment and pose significant health risks.[1] Accurate and reliable quantification of
specific PCB congeners, such as PCB 153, is crucial for environmental monitoring, food safety
assessment, and toxicological studies. Certified Reference Materials (CRMs) are indispensable
tools for ensuring the quality and metrological traceability of analytical measurements.[2][3]
They are used for method validation, instrument calibration, and ongoing quality control,
providing confidence in the accuracy of the generated data.[3][4]

This application note provides a detailed protocol for the analysis of PCB 153 in environmental
matrices using Certified Reference Materials, with a focus on isotope dilution gas
chromatography-mass spectrometry (GC-MS).

Principle of Isotope Dilution Mass Spectrometry
(IDMS)

Isotope dilution mass spectrometry is a highly accurate analytical technique for the
guantification of analytes.[5][6] It involves the addition of a known amount of an isotopically
labeled analog of the target analyte (e.g., 13C12-PCB 153) to the sample prior to extraction and
analysis.[6] The labeled compound serves as an internal standard that behaves identically to
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the native analyte during sample preparation and analysis. By measuring the ratio of the native
analyte to the labeled internal standard, accurate quantification can be achieved, as this ratio is
unaffected by variations in extraction efficiency or instrumental response.[5]

Workflow for PCB 153 Analysis using CRMs

Caption: Workflow for PCB 153 analysis using CRMs and isotope dilution.

Materials and Reagents

o Certified Reference Materials:
o Native PCB 153 standard solution (e.g., 10 pg/mL in isooctane)
o 13Ciz-labeled PCB 153 internal standard solution (e.g., 10 pg/mL in nonane)

o Matrix CRM (e.g., NIST SRM 1941b - Organics in Marine Sediment, NMIJ CRM 7304-a -
Marine Sediment)[7][8]

Solvents (Pesticide or GC-MS grade): Hexane, Dichloromethane, Acetone, Toluene

Drying Agent: Anhydrous sodium sulfate (baked at 400°C for 4 hours)

Cleanup Sorbents: Silica gel (activated at 130°C for 16 hours), Florisil (activated at 130°C for
16 hours)

Gases: Helium (99.999% purity)

Experimental Protocol
Sample Preparation

e Homogenization: Homogenize the solid sample (e.g., sediment, freeze-dried tissue)
thoroughly.

o Spiking: Weigh approximately 5-10 g of the homogenized sample into an extraction thimble.
Accurately spike the sample with a known amount of the *3C12-PCB 153 internal standard
solution.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/30136542/
https://pubmed.ncbi.nlm.nih.gov/17019581/
https://tsapps.nist.gov/srmext/certificates/1941b.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Extraction:

o Soxhlet Extraction: Place the thimble in a Soxhlet extractor and extract with a 1:1 mixture
of hexane and acetone for 16-24 hours.[2]

o Pressurized Liquid Extraction (PLE): Alternatively, use an automated PLE system with
appropriate solvent mixtures and temperature/pressure settings.

e Concentration: Concentrate the extract to approximately 1-2 mL using a rotary evaporator or
a gentle stream of nitrogen.

e Lipid Removal (for biota samples): Perform gel permeation chromatography (GPC) or a
sulfuric acid cleanup to remove lipids.

Sample Cleanup

e Column Preparation: Prepare a multi-layer chromatography column with activated silica gel
and/or Florisil.

o Elution: Apply the concentrated extract to the top of the column and elute with an appropriate
solvent mixture (e.g., hexane, dichloromethane/hexane).

e Fraction Collection: Collect the fraction containing the PCBs.

¢ Final Concentration: Concentrate the cleaned extract to a final volume of 1 mL.

GC-MS Analysis

The following are typical GC-MS parameters for PCB 153 analysis. Optimization may be
required based on the specific instrument and column used.
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Parameter

Setting

Gas Chromatograph

Agilent 8890 GC or equivalent

DB-5ms (30 m x 0.25 mm, 0.25 pm) or

Column
equivalent
Injector Temperature 280°C
Injection Mode Splitless
Injection Volume 1puL
Carrier Gas Helium
Flow Rate 1.2 mL/min (constant flow)

Oven Program

Initial 100°C, hold 1 min; ramp to 180°C at
20°C/min; ramp to 280°C at 5°C/min, hold 10

min

Mass Spectrometer

Agilent 5977B MSD or equivalent

lonization Mode

Electron lonization (EI)

lon Source Temperature

230°C

Quadrupole Temperature

150°C

Acquisition Mode

Selected lon Monitoring (SIM) or Multiple
Reaction Monitoring (MRM)

lons to Monitor (SIM)

PCB 153: m/z 360, 362; 13C12-PCB 153: m/z
372,374

Data Presentation

Certified Concentrations of PCB 153 in Reference
Materials
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Certified Reference . Certified Value .
. Matrix Uncertainty (pg/kg)
Material (na/kg)
NIST SRM 1941b[8] Marine Sediment 11.3 0.8
NMIJ CRM 7304-a[7] Marine Sediment 100 8
NMIJ CRM 7404-a[9] Fish Tissue 14.0 0.9

| for PC 2 in Spiked Soil

Relative Standard

Spike Level (pg/kg) Average Recovery (%) Deviation (%)
5 95.9 3.8
50 98.0 3.5
200 100.9 3.1

Data adapted from a study on PCB extraction from soil.

Data Analysis and Quality Control

» Calibration Curve: Prepare a series of calibration standards containing known concentrations
of native PCB 153 and a constant concentration of the 13C12-PCB 153 internal standard.
Generate a calibration curve by plotting the response ratio (native/labeled) against the
concentration ratio.

o Quantification: Calculate the concentration of PCB 153 in the sample extract using the
calibration curve.

e Quality Control:
o Analyze a procedural blank with each batch of samples to check for contamination.

o Analyze a matrix CRM with each batch of samples. The measured concentration of PCB
153 should fall within the certified range of the CRM.
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o The recovery of the 13C12-PCB 153 internal standard should be within an acceptable range
(e.g., 40-120%) to ensure the validity of the sample preparation process.

Summary

The use of Certified Reference Materials is fundamental for achieving accurate and reliable
results in the analysis of PCB 153. The detailed protocol provided in this application note,
based on isotope dilution GC-MS, offers a robust methodology for the quantification of PCB
153 in environmental samples. Adherence to stringent quality control measures, including the
analysis of CRMs, ensures the defensibility of the analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: High-Accuracy Analysis of PCB 153
Using Certified Reference Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050431#use-of-certified-reference-materials-for-pcb-
153-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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